N-[(2-chloro-3-pyridinyl)methyl]-8-fluoro-N-methyl-2-quinolinecarboxamide

• IUPAC Name: N-[(2-chloropyridin-3-yl)methyl]-8-fluoro-N-methylquinoline-2-carboxamide
• InChI: InChI=1S/C17H13ClFN3O/c1-22(10-12-5-3-9-20-16(12)18)17(23)14-8-7-11-4-2-6-13(19)15(11)21-14/h2-9H,10H2,1H3
• InChI Key: MPUHKVSQTOJKHE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(N=CC=C1)Cl)C(=O)C2=NC3=C(C=CC=C3F)C=C2
• Molecular Formula: C17H13ClFN3O
• Molecular Weight: 329.8 g/mol

Description

Synthesis Analysis

The synthesis of quinoline and pyridine derivatives involves various chemical strategies, aiming to introduce specific functional groups that modulate their biological activity. One approach for the synthesis of related compounds involves palladium-catalyzed cyanation/reduction sequences and regioselective chlorination processes. For example, a practical synthesis of 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid illustrates the complexity and precision required in these synthesis processes (Wang et al., 2006).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is often characterized using X-ray diffraction and high-resolution NMR studies, revealing detailed insights into their conformational and coordination features. Studies on related compounds have shown that these molecules can adopt specific geometric configurations, which are crucial for their biological activities (Mulqi et al., 1982).

Chemical Reactions and Properties

Quinoline and pyridine derivatives participate in various chemical reactions, including N-methylation, which is essential for the development of potential radioligands for imaging studies. For instance, the synthesis of N-[11C]methylated quinoline-2-carboxamides for PET imaging of peripheral benzodiazepine receptors demonstrates the chemical versatility of these compounds (Matarrese et al., 2001).